![molecular formula C13H10ClN3O B6459344 5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine CAS No. 2331096-51-4](/img/structure/B6459344.png)
5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine
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Overview
Description
This compound is a derivative of pyrimidinamine . Pyrimidinamines are considered promising agricultural compounds due to their outstanding activity and unique mode of action . They act as mitochondrial complex I electron transport inhibitors (MET I) .
Synthesis Analysis
The synthesis of pyrimidinamine derivatives, including “5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine”, involves using pyrimidifen as a template according to the principle of bioisosterism . The new compounds showed excellent fungicidal activity .Molecular Structure Analysis
The optimal structure of the pyridine group was 5-CF3; the optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2 . The spatial configuration of the carbon atoms connected to R3 plays an important role. When the carbon atom is in S configuration, the fungicidal activity of the compound is the best .Chemical Reactions Analysis
The intercalated molecules were placed between SO3H groups of the host layers . Their mutual positions and orientations were solved by molecular simulation methods and compared with the presented experimental results .Scientific Research Applications
5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine has been used in a variety of scientific research applications. It has been used as a tool for drug discovery, as it can be used to identify new compounds that may have therapeutic effects. It has also been used in biochemistry research, as it can be used to study the structure and function of proteins and other macromolecules. In addition, this compound has been used in pharmacology research, as it can be used to study the effects of drugs on the body.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and enzymes, influencing their function .
Mode of Action
The compound likely interacts with its target(s) in a manner that alters their function, leading to changes at the cellular level .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
Similar compounds have been shown to exert various effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
The use of 5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine in laboratory experiments has several advantages. First, it is a relatively simple molecule to synthesize, so it can be produced in large quantities. Second, it is a highly versatile molecule that can be used in a variety of experiments. Finally, it is relatively inexpensive to purchase.
However, there are also some limitations to using this compound in laboratory experiments. First, the exact mechanism of action of the molecule is not yet fully understood, so it is difficult to predict the exact effects of the molecule in different experiments. Second, the molecule is relatively unstable, so it must be handled with care. Finally, the molecule is highly toxic, so it must be handled with extreme caution.
Future Directions
There are a number of potential future directions for research involving 5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine. First, more research is needed to better understand the exact mechanism of action of the molecule. Second, further research is needed to identify the exact biochemical and physiological effects of the molecule. Third, more research is needed to identify potential therapeutic applications for the molecule. Fourth, further research is needed to identify potential toxic effects of the molecule. Finally, more research is needed to develop safer and more efficient methods of synthesizing the molecule.
Synthesis Methods
5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine is synthesized through a multi-step process, beginning with the reaction of 4-pyridin-2-ylmethylchloride with 1,3-benzoxazol-2-amine. The reaction is carried out in a mixture of dichloromethane and methanol, which serves as the solvent. The reaction yields the desired product, this compound. This reaction is relatively simple and can be carried out in a short amount of time.
Safety and Hazards
properties
IUPAC Name |
5-chloro-N-(pyridin-4-ylmethyl)-1,3-benzoxazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O/c14-10-1-2-12-11(7-10)17-13(18-12)16-8-9-3-5-15-6-4-9/h1-7H,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWDTFHZTSJNFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N=C(O2)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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